Cas no 15026-76-3 (5-Benzoxazolecarbonylchloride)

• Product Name: 5-Benzoxazolecarbonylchloride
• CAS No: 15026-76-3
• MF: C₈H₄ClNO₂
• MW: 181.575860977173
• CID: 120768
• PubChem ID: 45081537
• Update Time: 2025-04-18

5-Benzoxazolecarbonylchloride Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolecarbonylchloride
• 1,3-benzoxazole-5-carbonyl chloride
• 5-Benzoxazolecarbonyl chloride (8CI)
• benzo[d]oxazole-5-carbonyl chloride
• 15026-76-3
• DTXSID10664672

• Inchi： 1S/C8H4ClNO2/c9-8(11)5-1-2-7-6(3-5)10-4-12-7/h1-4H
• InChI Key： AYROJMLDBNSKHS-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC2=C(C=1)N=CO2)=O

Computed Properties

• Exact Mass: 180.99312
• Monoisotopic Mass: 180.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles